Toloxatone

• CAS No.: 29218-27-7
• Product Name: Toloxatone
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 5-(hydroxymethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one
• Standard InChI: InChI=1S/C11H13NO3/c1-8-3-2-4-9(5-8)12-6-10(7-13)15-11(12)14/h2-5,10,13H,6-7H2,1H3
• Standard InChIKey: MXUNKHLAEDCYJL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2CC(OC2=O)CO
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(OC2=O)CO
• Appearance: Solid powder
• Boiling Point: 333
• Description: Toloxatone, aslo known as MD 69276, is an antidepressant launched in 1984 in France for the treatment of depression. It acts as a selective reversible inhibitor of MAO-A (RIMA). Toloxatone is a reversible monoamine oxidase A inhibitor (MAOI) and antidepressant. Toloxatone belongs to the aryloxazolidinones, a relatively new class of reversible monoamine oxidase A inhibitors (MAOI
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MD 69276; MD-69276; MD69276; Toloxatone, Humoryl; Delalande 69276. Perenum.
• Reference: 1: Baek SC, Kang MG, Park JE, Lee JP, Lee H, Ryu HW, Park CM, Park D, Cho ML, Oh SR, Kim H. Osthenol, a prenylated coumarin, as a monoamine oxidase A inhibitor with high selectivity. Bioorg Med Chem Lett. 2019 Mar 15;29(6):839-843. doi: 10.1016/j.bmcl.2019.01.016. Epub 2019 Jan 18. PubMed PMID: 30686752.; 2: Baek SC, Park MH, Ryu HW, Lee JP, Kang MG, Park D, Park CM, Oh SR, Kim H. Rhamnocitrin isolated from Prunus padus var. seoulensis: A potent and selective reversible inhibitor of human monoamine oxidase A. Bioorg Chem. 2019 Mar;83:317-325. doi: 10.1016/j.bioorg.2018.10.051. Epub 2018 Oct 28. PubMed PMID: 30396116.; 3: Baek SC, Ryu HW, Kang MG, Lee H, Park D, Cho ML, Oh SR, Kim H. Selective inhibition of monoamine oxidase A by chelerythrine, an isoquinoline alkaloid. Bioorg Med Chem Lett. 2018 Aug 1;28(14):2403-2407. doi: 10.1016/j.bmcl.2018.06.023. Epub 2018 Jun 18. PubMed PMID: 29925480.; 4: Skibiński R, Trawiński J, Komsta Ł, Murzec D. Characterization of forced degradation products of toloxatone by LC-ESI-MS/MS. Saudi Pharm J. 2018 May;26(4):467-480. doi: 10.1016/j.jsps.2018.02.012. Epub 2018 Feb 6. PubMed PMID: 29844717; PubMed Central PMCID: PMC5961754.; 5: Erol Gunal S, Teke Tuncel S, Gokhan Kelekci N, Ucar G, Yuce Dursun B, Sag Erdem S, Dogan I. Asymmetric synthesis, molecular modeling and biological evaluation of 5-methyl-3-aryloxazolidine-2,4-dione enantiomers as monoamine oxidase (MAO) inhibitors. Bioorg Chem. 2018 Apr;77:608-618. doi: 10.1016/j.bioorg.2018.02.003. Epub 2018 Feb 10. PubMed PMID: 29501028.; 6: Baek SC, Lee HW, Ryu HW, Kang MG, Park D, Kim SH, Cho ML, Oh SR, Kim H. Selective inhibition of monoamine oxidase A by hispidol. Bioorg Med Chem Lett. 2018 Feb 15;28(4):584-588. doi: 10.1016/j.bmcl.2018.01.049. Epub 2018 Jan 31. PubMed PMID: 29395970.; 7: Gawlik M, Trawiński J, Skibiński R. Imitation of phase I metabolism reactions of MAO-A inhibitors by titanium dioxide photocatalysis. Eur J Pharm Sci. 2018 Mar 1;114:391-400. doi: 10.1016/j.ejps.2018.01.013. Epub 2018 Jan 8. PubMed PMID: 29320717.; 8: Lee HW, Ryu HW, Kang MG, Park D, Lee H, Shin HM, Oh SR, Kim H. Potent inhibition of monoamine oxidase A by decursin from Angelica gigas Nakai and by wogonin from Scutellaria baicalensis Georgi. Int J Biol Macromol. 2017 Apr;97:598-605. doi: 10.1016/j.ijbiomac.2017.01.080. Epub 2017 Jan 18. PubMed PMID: 28109809.; 9: Ferrazzano L, Viola A, Lonati E, Bulbarelli A, Musumeci R, Cocuzza C, Lombardo M, Tolomelli A. New isoxazolidinone and 3,4-dehydro-β-proline derivatives as antibacterial agents and MAO-inhibitors: A complex balance between two activities. Eur J Med Chem. 2016 Nov 29;124:906-919. doi: 10.1016/j.ejmech.2016.09.007. Epub 2016 Sep 4. PubMed PMID: 27676470.; 10: Phillips OA, D'Silva R, Bahta TO, Sharaf LH, Udo EE, Benov L, Eric Walters D. Synthesis and biological evaluation of novel 5-(hydroxamic acid)methyl oxazolidinone derivatives. Eur J Med Chem. 2015 Dec 1;106:120-31. doi: 10.1016/j.ejmech.2015.10.025. Epub 2015 Oct 23. PubMed PMID: 26536532.; 11: Pathak A, Srivastava AK, Singour PK, Gouda P. Synthetic and Natural Monoamine Oxidase Inhibitors as Potential Lead Compounds for Effective Therapeutics. Cent Nerv Syst Agents Med Chem. 2016;16(2):81-97. Review. PubMed PMID: 26104056.; 12: Phillips OA, Sharaf LH, D'Silva R, Udo EE, Benov L. Evaluation of the monoamine oxidases inhibitory activity of a small series of 5-(azole)methyl oxazolidinones. Eur J Pharm Sci. 2015 Apr 25;71:56-61. doi: 10.1016/j.ejps.2015.02.006. Epub 2015 Feb 17. PubMed PMID: 25701103.; 13: Herraiz T, Brandt SD. 5-(2-Aminopropyl)indole (5-IT): a psychoactive substance used for recreational purposes is an inhibitor of human monoamine oxidase (MAO). Drug Test Anal. 2014 Jul-Aug;6(7-8):607-13. doi: 10.1002/dta.1530. Epub 2013 Sep 20. PubMed PMID: 24115740.; 14: Zitova A, Hynes J, Kollar J, Borisov SM, Klimant I, Papkovsky DB. Analysis of activity and inhibition of oxygen-dependent enzymes by optical respirometry on the LightCycler system. Anal Biochem. 2010 Feb 15;397(2):144-51. doi: 10.1016/j.ab.2009.10.029. Epub 2009 Oct 20. PubMed PMID: 19849999.; 15: Titier K, Castaing N, Le-Déodic M, Le-Bars D, Moore N, Molimard M. Quantification of tricyclic antidepressants and monoamine oxidase inhibitors by high-performance liquid chromatography-tandem mass spectrometry in whole blood. J Anal Toxicol. 2007 May;31(4):200-7. PubMed PMID: 17555643.; 16: Mai A, Artico M, Valente S, Sbardella G, Turini P, Befani O, Vedova LD, Agostinelli E. 3-(1H-pyrrol-2-yl)-2-oxazolidinones as novel monoamine oxidase type A inhibitors. Med Chem. 2005 Mar;1(2):117-24. PubMed PMID: 16787307.; 17: Di Santo R, Costi R, Roux A, Artico M, Befani O, Meninno T, Agostinelli E, Palmegiani P, Turini P, Cirilli R, Ferretti R, Gallinella B, La Torre F. Design, synthesis, and biological activities of pyrrolylethanoneamine derivatives, a novel class of monoamine oxidases inhibitors. J Med Chem. 2005 Jun 30;48(13):4220-3. PubMed PMID: 15974574.; 18: Duverneuil C, de la Grandmaison GL, de Mazancourt P, Alvarez JC. A high-performance liquid chromatography method with photodiode-array UV detection for therapeutic drug monitoring of the nontricyclic antidepressant drugs. Ther Drug Monit. 2003 Oct;25(5):565-73. PubMed PMID: 14508379.; 19: Mallesham B, Rajesh BM, Reddy PR, Srinivas D, Trehan S. Highly efficient CuI-catalyzed coupling of aryl bromides with oxazolidinones using Buchwald's protocol: a short route to linezolid and toloxatone. Org Lett. 2003 Apr 3;5(7):963-5. PubMed PMID: 12659549.; 20: Mai A, Artico M, Esposito M, Ragno R, Sbardella G, Massa S. Synthesis and biological evaluation of enantiomerically pure pyrrolyl-oxazolidinones as a new class of potent and selective monoamine oxidase type A inhibitors. Farmaco. 2003 Mar;58(3):231-41. Review. PubMed PMID: 12620419.
• PubChem Compound: 34521
• Last Modified: Nov 11 2021